molecular formula C12H17IN2 B8530138 (4-Iodo-phenyl)-(2-pyrrolidin-1-yl-ethyl)-amine

(4-Iodo-phenyl)-(2-pyrrolidin-1-yl-ethyl)-amine

Cat. No. B8530138
M. Wt: 316.18 g/mol
InChI Key: DRNKRFRCHZHKAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Iodo-phenyl)-(2-pyrrolidin-1-yl-ethyl)-amine is a useful research compound. Its molecular formula is C12H17IN2 and its molecular weight is 316.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H17IN2

Molecular Weight

316.18 g/mol

IUPAC Name

4-iodo-N-(2-pyrrolidin-1-ylethyl)aniline

InChI

InChI=1S/C12H17IN2/c13-11-3-5-12(6-4-11)14-7-10-15-8-1-2-9-15/h3-6,14H,1-2,7-10H2

InChI Key

DRNKRFRCHZHKAG-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CCNC2=CC=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.25 mL (2.25 mmol) 1 M lithium aluminium hydride solution are added to a solution of 500 mg (1.51 mmol) N-(4-iodo-phenyl)-2-pyrrolidin-1-yl-acetamide in 10 mL THF at 0° C. and the reaction is stirred for 20 min at this temperature. EtOAc is added and then 85 μL water, 85 μL 15% NaOH solution and finally 256 μL water are added. The precipitate is removed by suction filtering and the filtrate is diluted with 50 mL EtOAc. The organic phase is washed with 30 mL saturated NaHCO3 solution. The organic phase is dried over MgSO4 and the solvent is eliminated i.vac.
Quantity
2.25 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
85 μL
Type
reactant
Reaction Step Three
Name
Quantity
256 μL
Type
solvent
Reaction Step Three
Name
Quantity
85 μL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.